Cas no 2172038-65-0 (5-(difluoromethyl)-1-(2-methylpropyl)-1H-1,2,3-triazol-4-ylmethanamine)

• Product Name: 5-(difluoromethyl)-1-(2-methylpropyl)-1H-1,2,3-triazol-4-ylmethanamine
• CAS No: 2172038-65-0
• MF: C₈H₁₄F₂N₄
• MW: 204.220367908478
• CID: 6035345
• PubChem ID: 165604307
• Update Time: 2025-05-19

5-(difluoromethyl)-1-(2-methylpropyl)-1H-1,2,3-triazol-4-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 5-(difluoromethyl)-1-(2-methylpropyl)-1H-1,2,3-triazol-4-ylmethanamine
• [5-(difluoromethyl)-1-(2-methylpropyl)-1H-1,2,3-triazol-4-yl]methanamine
• 2172038-65-0
• EN300-1595803

• Inchi： 1S/C8H14F2N4/c1-5(2)4-14-7(8(9)10)6(3-11)12-13-14/h5,8H,3-4,11H2,1-2H3
• InChI Key： SLVZTHXESAOOSU-UHFFFAOYSA-N
• SMILES： FC(C1=C(CN)N=NN1CC(C)C)F

Computed Properties

• Exact Mass: 204.11865279g/mol
• Monoisotopic Mass: 204.11865279g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 56.7Ų

Additional information on 5-(difluoromethyl)-1-(2-methylpropyl)-1H-1,2,3-triazol-4-ylmethanamine

Introduction to 5-(difluoromethyl)-1-(2-methylpropyl)-1H-1,2,3-triazol-4-ylmethanamine (CAS No. 2172038-65-0)

5-(difluoromethyl)-1-(2-methylpropyl)-1H-1,2,3-triazol-4-ylmethanamine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2172038-65-0, belongs to a class of molecules known for their potential biological activity. The unique structural features of this molecule, particularly its difluoromethyl and triazol moieties, make it a promising candidate for further investigation in drug discovery and medicinal chemistry.

The triazole ring in this compound is a well-studied pharmacophore, known for its ability to enhance binding affinity and metabolic stability in drug molecules. The presence of a difluoromethyl group further contributes to the compound's pharmacological properties by improving lipophilicity and reducing metabolic clearance. Additionally, the 2-methylpropyl substituent adds to the molecular complexity, potentially influencing both the solubility and bioavailability of the compound.

In recent years, there has been a growing interest in designing molecules that incorporate triazole derivatives due to their broad spectrum of biological activities. These activities include antimicrobial, anti-inflammatory, and anticancer properties. The structural framework of 5-(difluoromethyl)-1-(2-methylpropyl)-1H-1,2,3-triazol-4-ylmethanamine aligns well with these trends, making it an attractive scaffold for medicinal chemists.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutics. The difluoromethyl group is particularly noteworthy, as it has been shown to enhance the binding affinity of small molecule drugs to their target proteins. This modification can lead to more potent and selective therapeutic agents. Furthermore, the triazol ring provides a stable core structure that can be modified further to optimize pharmacokinetic profiles.

Recent studies have demonstrated that compounds containing triazole moieties exhibit significant activity against various disease targets. For instance, triazole derivatives have been reported to inhibit enzymes involved in cancer progression and inflammatory responses. The specific arrangement of atoms in 5-(difluoromethyl)-1-(2-methylpropyl)-1H-1,2,3-triazol-4-ylmethanamine suggests that it may possess similar inhibitory effects, making it a valuable candidate for further exploration.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the difluoromethyl group is particularly challenging due to its sensitivity to various reaction conditions. However, advances in synthetic methodologies have made it possible to incorporate such groups into complex molecular structures with high efficiency. This capability is crucial for developing novel drug candidates like 5-(difluoromethyl)-1-(2-methylpropyl)-1H-1,2,3-triazol-4-ylmethanamine.

Another important consideration in the development of this compound is its solubility and bioavailability. The presence of both polar and non-polar substituents affects how well the molecule can dissolve in water and other solvents. This property is critical for determining its suitability for oral administration or other routes of delivery. Researchers are actively exploring ways to optimize these properties through structural modifications.

In conclusion,5-(difluoromethyl)-1-(2-methylpropyl)-1H-1,2,3-triazol-4-ylmethanamine (CAS No. 2172038-65-0) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a promising candidate for further research and development. As our understanding of drug design continues to evolve,triazole derivatives like this one will play an increasingly important role in the discovery of new therapeutics.